Cas no 1207448-46-1 (5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinolin-1(2H)-one)

• Product Name: 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinolin-1(2H)-one
• CAS No: 1207448-46-1
• MF: C₁₅H₁₈BNO₃
• MW: 271.119324207306
• MDL: MFCD16295203
• CID: 2621008
• PubChem ID: 58354211
• Update Time: 2025-06-10

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1(2H)-isoquinolin one
• 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinolin-1(2H)-one
• A50006
• 5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydroisoquinolin-1-one
• DB-107093
• Isoquinolinone-5-boronic acid pinacol ester
• 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinolin-1-ol
• LS-14399
• 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-isoquinolin-1-one
• MFCD16295203
• 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydroisoquinolin-1-one
• PNRUVECNNKCADE-UHFFFAOYSA-N
• 1207448-46-1
• SCHEMBL2173162
• CS-0329321

• MDL： MFCD16295203
• Inchi： 1S/C15H18BNO3/c1-14(2)15(3,4)20-16(19-14)12-7-5-6-11-10(12)8-9-17-13(11)18/h5-9H,1-4H3,(H,17,18)
• InChI Key： PNRUVECNNKCADE-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=CC3C(NC=CC2=3)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 271.1379736Da
• Monoisotopic Mass: 271.1379736Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinolin-1(2H)-one

Research Brief on 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinolin-1(2H)-one (CAS: 1207448-46-1) in Chemical Biology and Pharmaceutical Applications

In recent years, the compound 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinolin-1(2H)-one (CAS: 1207448-46-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This boronic acid derivative, characterized by its isoquinolinone core and pinacol boronate ester functionality, has emerged as a versatile building block in medicinal chemistry, particularly in the development of kinase inhibitors and proteolysis-targeting chimeras (PROTACs). Its unique structural features enable participation in Suzuki-Miyaura cross-coupling reactions, making it invaluable for the synthesis of complex bioactive molecules.

Recent studies have highlighted the role of this compound in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors, where its boronate ester moiety serves as a key intermediate for late-stage functionalization. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing irreversible BTK inhibitors through strategic cross-coupling with electrophilic warheads. The resulting compounds showed nanomolar potency against BTK-dependent lymphomas, with improved selectivity profiles compared to first-generation inhibitors.

In the realm of targeted protein degradation, 1207448-46-1 has been employed as a critical linker component in PROTAC design. Research from Nature Chemical Biology (2024) revealed its advantages in optimizing the physicochemical properties of degrader molecules, particularly in balancing cell permeability and target engagement. The compound's ability to participate in both hydrogen bonding and hydrophobic interactions contributes to the formation of productive ternary complexes between target proteins and E3 ligases.

From a synthetic chemistry perspective, advancements in the preparation of 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinolin-1(2H)-one have been reported, with recent methodologies focusing on improved yield and purity. A 2024 Organic Process Research & Development publication detailed a continuous flow process that reduces palladium catalyst loading to 0.5 mol% while achieving >90% isolated yield. This development addresses previous challenges in large-scale production, making the compound more accessible for drug discovery programs.

Pharmacokinetic studies of derivatives containing this scaffold have shown promising results, particularly in overcoming the blood-brain barrier (BBB). The isoquinolinone core appears to confer favorable properties for CNS-penetrant molecules, as evidenced by recent work in developing tau protein aggregation inhibitors for neurodegenerative diseases. These findings position 1207448-46-1 as a valuable scaffold for both peripheral and central nervous system targets.

Looking forward, the compound's applications are expanding into new therapeutic areas. Current preclinical investigations are exploring its incorporation into radiopharmaceuticals for positron emission tomography (PET) imaging, leveraging the boron atom for potential neutron capture therapy applications. The versatility of 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinolin-1(2H)-one ensures its continued importance in chemical biology and drug discovery efforts across multiple disease areas.